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Cat. No.: B13835039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium dodecanoate, also known as calcium laurate, is the calcium salt of dodecanoic acid

(lauric acid).[1][2] It is a fine, white powder with excellent lubricant and water-repellent

properties.[3][4] These characteristics make it a highly effective anti-caking agent in various

powdered products, including those in the food, pharmaceutical, and cosmetic industries.[4][5]

In the European Union, it is designated by the E-number E470a. This document provides

detailed application notes and protocols for utilizing calcium dodecanoate to prevent powder

agglomeration and improve flowability.

Principal of Anti-Caking Action:

Calcium dodecanoate functions primarily by coating individual particles of a powder. This

coating imparts a degree of hydrophobicity, preventing the absorption of ambient moisture

which is a primary cause of caking. Additionally, the coating reduces interparticle friction and

van der Waals forces, allowing particles to move more freely past one another. This dual action

not only prevents the formation of lumps but also enhances the overall flow properties of the

powder.
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Logical Workflow for Evaluating Anti-Caking Agent
Efficacy
The following diagram outlines the typical workflow for assessing the effectiveness of an anti-

caking agent like calcium dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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